![molecular formula C15H24N2O3S B4738017 3-{4-[(diethylamino)sulfonyl]phenyl}-N-ethylpropanamide](/img/structure/B4738017.png)
3-{4-[(diethylamino)sulfonyl]phenyl}-N-ethylpropanamide
Overview
Description
The compound “3-{4-[(diethylamino)sulfonyl]phenyl}-N-ethylpropanamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound . It is likely to be a derivative of propanamide, which is a type of amide. The structure suggests the presence of a phenyl group and a diethylamino group, both attached to a sulfonyl group .
Scientific Research Applications
Chemical Research
This compound is used in chemical research, particularly in the synthesis of new pharmaceutical compounds . It’s a part of the group of interdisciplinary sciences that includes organic, physical, and computational chemistry .
Medicinal Chemistry
In medicinal chemistry, this compound is used to study the utilization of drugs and their biological effects . It’s used in researching the effects of synthetic, semi-synthetic, and natural biologically active substances based on molecular interactions .
Analgesic Activity
N-[4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]acetamide, a derivative of this compound, has shown good analgesic activity, comparable or superior to paracetamol .
Potential COVID-19 Treatment
Some derivatives of this compound have been suggested as potential candidates for COVID-19 drug development . However, more research is required to confirm their antiviral efficacy in vivo .
Safety and Hazards
Future Directions
Given the limited information available on “3-{4-[(diethylamino)sulfonyl]phenyl}-N-ethylpropanamide”, future research could focus on elucidating its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety profile. This could pave the way for potential applications in various fields, including medicinal chemistry .
Mechanism of Action
Target of Action
It is known that similar compounds, such as n-phenylacetamide sulphonamides, have been synthesized and shown to exhibit pharmacological activities .
Mode of Action
It is known that similar compounds interact with their targets through molecular interactions based on their molecular structure, triggered functional groups, and specific physicochemical properties .
Biochemical Pathways
Similar compounds are known to affect a variety of biological processes, suggesting that this compound may also interact with multiple biochemical pathways .
Pharmacokinetics
Similar compounds are known to have diverse pharmacokinetic properties, suggesting that this compound may also have unique adme properties that impact its bioavailability .
Result of Action
It is known that similar compounds, such as n-[4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]acetamide, have exhibited good analgesic activity .
Action Environment
It is known that similar compounds are used for various therapeutic activities and are considered environment-friendly .
properties
IUPAC Name |
3-[4-(diethylsulfamoyl)phenyl]-N-ethylpropanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3S/c1-4-16-15(18)12-9-13-7-10-14(11-8-13)21(19,20)17(5-2)6-3/h7-8,10-11H,4-6,9,12H2,1-3H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYBCPUQPVDFTIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CCC1=CC=C(C=C1)S(=O)(=O)N(CC)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(diethylsulfamoyl)phenyl]-N-ethylpropanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.